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Compound of Interest

Compound Name: tert-Butylamine-d9Hydrobromide

Cat. No.: B586317 Get Quote

An In-depth Technical Guide to tert-Butylamine-d9 Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on tert-Butylamine-d9 Hydrobromide,

a deuterated isotopologue of tert-Butylamine Hydrobromide. This compound is of significant

interest for various applications in research and development, particularly in mass

spectrometry-based quantitative analysis.

Chemical and Physical Properties
tert-Butylamine-d9 Hydrobromide is the deuterium-labeled form of tert-Butylamine

Hydrobromide. The incorporation of nine deuterium atoms provides a distinct mass shift,

making it an ideal internal standard for mass spectrometry applications.
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Property Value Citation

CAS Number 134071-63-9 [1][2]

Molecular Formula C₄H₃D₉BrN [2]

Molecular Weight 163.10 g/mol [1][2]

IUPAC Name

1,1,1,3,3,3-hexadeuterio-2-

(trideuteriomethyl)propan-2-

amine;hydrobromide

[1]

Synonyms

tert-Butyl-d9-amine

Hydrobromide, tert-

Butylammonium-d9 Bromide

[1][2]

Parent Compound
tert-Butyl-d9-amine (CAS:

6045-08-5)
[1][3]

Component Compounds
tert-Butyl-d9-amine, Hydrogen

Bromide
[1]

Applications in Research and Development
The primary application of tert-Butylamine-d9 Hydrobromide stems from its isotopic labeling.

Internal Standard: It serves as an excellent internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS),

and Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

Tracer Studies: This compound can be used as a tracer in various studies to follow the

metabolic fate of tert-butylamine or related structures.[2] The impact of deuterium

substitution on the pharmacokinetics of pharmaceuticals is a key area of investigation.[2]

Reaction Kinetics Studies: Deuterated compounds like tert-Butylamine-d9 are valuable in

studying reaction mechanisms and kinetics, for example, in atmospheric chemistry research

involving reactions with OH radicals.[4]

Experimental Protocols
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Synthesis of tert-Butylamine-d9
While a specific protocol for the hydrobromide salt is not detailed in the provided literature, a

plausible synthesis involves the preparation of the free amine followed by salt formation. A

described method for synthesizing tert-Butylamine-d9 is as follows:

Preparation of Methyl-d3 Iodide: Methanol-d4 is reacted with iodine and red phosphorus to

yield methyl-d3 iodide via distillation.[5]

Grignard Reaction: The prepared methyl-d3 iodide is used to form a Grignard reagent.[5]

Reaction with Acetone-d6: The Grignard reagent is slowly added to acetone-d6 at a

controlled temperature (e.g., 2°C). The reaction is then quenched with dilute hydrochloric

acid to produce tert-butanol-d9.[5]

Formation of tert-Butylamine-d9: The purified tert-butanol-d9 is reacted with imine chloride in

the presence of a catalyst at a low temperature (e.g., -10°C) to yield the final tert-Butylamine-

d9 product after purification by rectification.[5]

Formation of the Hydrobromide Salt
To form the hydrobromide salt, the synthesized tert-Butylamine-d9 free base would typically be

reacted with hydrobromic acid.

Dissolve the purified tert-Butylamine-d9 in a suitable anhydrous solvent (e.g., diethyl ether or

isopropanol).

Cool the solution in an ice bath.

Add a stoichiometric amount of concentrated or gaseous hydrobromic acid dropwise with

stirring.

The tert-Butylamine-d9 Hydrobromide salt will precipitate out of the solution.

The precipitate can be collected by filtration, washed with cold anhydrous solvent, and dried

under vacuum.
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Synthesis Workflow

Step 1: Methyl-d3 Iodide Synthesis

Step 2: Grignard Reaction & tert-Butanol-d9 Formation

Step 3: Amination

Step 4: Salt Formation
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Caption: Proposed synthesis workflow for tert-Butylamine-d9 Hydrobromide.
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Caption: Use as an internal standard in a quantitative LC-MS workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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